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Compound of Interest

Compound Name:
1-(1-Benzofuran-2-Yl)-2-

Bromoethan-1-One

Cat. No.: B1273798 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
2-(Bromoacetyl)benzofuran is a versatile bifunctional molecule widely utilized as a key

intermediate in organic synthesis and medicinal chemistry. Its structure, featuring a benzofuran

core and a reactive α-bromo ketone moiety, makes it an essential building block for

constructing complex heterocyclic systems. Benzofuran derivatives are known to exhibit a wide

range of pharmacological activities, including antimicrobial, anti-inflammatory, and antitumor

properties.[1] This guide provides an in-depth analysis of the chemical reactivity, stability, and

handling of 2-(bromoacetyl)benzofuran, supplemented with quantitative data, detailed

experimental protocols, and logical diagrams to support researchers in its effective and safe

application.

Physicochemical Properties and Stability
2-(Bromoacetyl)benzofuran is a solid at room temperature, valued for its role as a stable yet

reactive electrophile.[2] Its core physical and chemical properties are summarized below.
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Property Value Reference(s)

Molecular Formula C₁₀H₇BrO₂ [2]

Molecular Weight 239.07 g/mol [2]

CAS Number 23489-36-3 [2]

Appearance Solid

Melting Point 86-90 °C

Purity ≥96-97% [2]

Functional Group α-Bromo Ketone

Stability and Storage
While stable under standard room temperature conditions, the reactivity of the α-bromo ketone

group dictates its stability profile.[2]

Chemical Stability: The compound is sensitive to nucleophiles, including water, which can

lead to hydrolysis or substitution reactions. It is also reported to be sensitive to air and light,

necessitating storage under an inert atmosphere and in opaque containers.[3]

Thermal Stability: Thermal decomposition can release hazardous vapors such as carbon

monoxide, carbon dioxide, and hydrogen halides.[4]

Storage Recommendations: For long-term stability, 2-(bromoacetyl)benzofuran should be

stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials like strong oxidizing agents, bases, and amines.[3][4] It is classified

under Storage Class 8A as a combustible and corrosive hazardous material.
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Diagram 2: General Reactivity Pathways
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Diagram 3: Synthetic Workflow Overview
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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